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Compound Name: Benodanil

Cat. No.: B1667995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and soil

persistence of the obsolete fungicide benodanil. Due to its discontinued use, publicly available

data is limited. This document synthesizes the available quantitative data, outlines plausible

degradation pathways based on structurally related compounds, and describes representative

experimental protocols as per international guidelines.

Executive Summary
Benodanil (2-iodo-N-phenylbenzamide) is a fungicide that is no longer in commercial use.[1] It

is characterized by moderate aqueous solubility and low volatility.[1][2] In soil, benodanil is
considered non-persistent, with microbial degradation being the primary dissipation route.[1] It

is classified as slightly mobile in soil, suggesting a limited potential for leaching to groundwater.

[1] This guide collates the available numerical data on its environmental behavior and outlines

the likely metabolic pathways in soil.

Quantitative Data on Environmental Fate
The following tables summarize the key quantitative data available for benodanil's
environmental fate and soil persistence. It should be noted that detailed experimental data,

particularly for soil adsorption, is not readily available in the public domain for this obsolete

compound.
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Table 1: Soil Persistence of Benodanil

Parameter Value Conditions Source

Aerobic Soil

Metabolism (DT₅₀)
25 days Typical Field [1]

Aerobic Soil

Metabolism (DT₅₀)
25 days Not Specified

M4 (GLEAMS Model

database) via

AERU[1]

Table 2: Physicochemical Properties and Mobility of Benodanil

Parameter Value Temperature (°C) Source

Water Solubility 20 mg/L 20 [2]

Vapor Pressure <0.01 mPa 20 [2]

Henry's Law Constant
1.6 x 10⁻⁴ Pa m³

mol⁻¹
25 L3 via AERU[1]

Soil Adsorption

Coefficient (Koc)
Data not available - -

Mobility Classification Slightly mobile - [1]

Table 3: Abiotic Degradation of Benodanil

Parameter Value/Rate Conditions Source

Aqueous Hydrolysis Stable Not Specified [2]

Aqueous Photolysis Data not available - -

Experimental Protocols
Detailed experimental protocols for the specific studies cited for benodanil are not available in

the public record. Therefore, this section describes a representative, standardized protocol for
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an aerobic soil metabolism study, based on established international guidelines such as those

from the OECD (Organisation for Economic Co-operation and Development) and the EPA

(Environmental Protection Agency).

Representative Aerobic Soil Metabolism Study Protocol
(Based on OECD Guideline 307 & EPA OPPTS 835.4100)
Objective: To determine the rate and route of degradation of a test substance in soil under

aerobic laboratory conditions.

Methodology:

Soil Selection: A minimum of three different soil types are typically used, representing a

range of textures (e.g., sandy loam, clay loam), organic carbon content, and pH relevant to

the intended use areas of the pesticide.[3] Soils are freshly collected and sieved (e.g., to <2

mm) to ensure homogeneity.

Test Substance: Radiolabeled (commonly ¹⁴C) benodanil would be used to facilitate tracking

of the parent compound and its degradation products through the soil matrix and any volatile

fractions.

Application: The test substance is applied to the soil samples at a concentration equivalent to

the maximum recommended field application rate.[3] For a surface-applied chemical, this is

calculated based on uniform incorporation into the top layer of soil (e.g., 2.5 to 10 cm).[3]

Incubation: The treated soil samples are maintained in the dark at a constant temperature

(e.g., 20-25°C) and moisture level (e.g., 40-60% of maximum water holding capacity) for a

period of up to 120 days.[3] A continuous flow of humidified, carbon dioxide-free air is passed

through the incubation vessels to maintain aerobic conditions.

Trapping of Volatiles: The effluent air from the incubation vessels is passed through traps

containing solutions (e.g., ethylene glycol for organic volatiles, potassium hydroxide for

¹⁴CO₂) to capture any volatile degradation products.[3]

Sampling and Analysis: Replicate soil samples are removed at predetermined intervals (e.g.,

0, 1, 3, 7, 14, 30, 60, 90, and 120 days).
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Soil is extracted using appropriate organic solvents.

The distribution of radioactivity between the soil extracts, unextracted soil residues, and

volatile traps is determined using Liquid Scintillation Counting (LSC).

The extracts are analyzed using chromatographic techniques (e.g., High-Performance

Liquid Chromatography - HPLC, Thin-Layer Chromatography - TLC) to separate the

parent compound from its metabolites.

The identity of major degradation products (>10% of applied radioactivity) is confirmed

using mass spectrometry (MS).

Data Analysis: The concentration of benodanil remaining at each time point is used to

calculate the degradation kinetics, typically assuming first-order kinetics. The time taken for

50% of the initial concentration to dissipate (DT₅₀) is then determined. A mass balance is

performed at each sampling interval to account for all applied radioactivity.

Mandatory Visualizations
Signaling Pathways and Logical Relationships
The following diagrams illustrate the plausible environmental fate of benodanil and a typical

workflow for its study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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